Cas no 93362-22-2 (1H-Pyrrole, 3-octadecyl-)

• Product Name: 1H-Pyrrole, 3-octadecyl-
• CAS No: 93362-22-2
• MF: C₂₂H₄₁N
• MW: 319.567646741867
• CID: 752731
• PubChem ID: 14890918
• Update Time: 2025-04-19

1H-Pyrrole, 3-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-octadecyl-
• 3-octadecyl-1H-pyrrole
• 3-octadecyl pyrrole
• SCHEMBL1532365
• DTXSID80565026
• 93362-22-2

• Inchi： 1S/C22H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23-21-22/h19-21,23H,2-18H2,1H3
• InChI Key： GNRWJLDIWSTMMT-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 319.323900312g/mol
• Monoisotopic Mass: 319.323900312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 15.8Ų